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Introduction

UCT943 is a potent, next-generation inhibitor of Plasmodium falciparum phosphatidylinositol 4-
kinase (PfPI4K), a critical enzyme for the parasite's survival and replication.[1][2][3][4][5][6] As
a novel antimalarial candidate, UCT943 has demonstrated significant activity across multiple
stages of the Plasmodium life cycle, including the asexual blood stages, transmission stages
(gametocytes), and liver stages.[2][7] This document provides detailed application notes and
protocols for various cell-based assays to evaluate the efficacy and cytotoxicity of UCT943.

UCT943 was developed as a more potent and soluble analog of the clinical candidate
MMV048, with the aim of creating a single-exposure radical cure and prophylaxis (SERCaP) for
malaria.[2][8] Its mechanism of action involves the inhibition of PfP14K, which plays a crucial
role in the parasite's membrane trafficking events, particularly at the Golgi complex.[1]

Quantitative Data Summary

The following tables summarize the in vitro activity and cytotoxicity of UCT943 from various
studies.

Table 1: In Vitro Anti-plasmodial Activity of UCT943
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Parasite ]
. Life Cycle
Species & Assay Type IC50 (nM) Reference
) Stage
Strain
P. falciparum Asexual Blood 54
(NF54) Stage '
P. falciparum Asexual Blood
- 4.7 [9]
(K1) Stage
P. falciparum
) Asexual Blood
(Multidrug- - 4-7 9]
] ) Stage
resistant strains)
P. falciparum
. Asexual Blood
(Clinical Isolates, - 2-15 [7]
Stage
Ivory Coast)
P. falciparum
(Clinical Isolates,  Asexual Blood )
- 29 (median) [91[7]
Papua, Stage
Indonesia)
P. vivax (Clinical
Asexual Blood ]
Isolates, Papua, - 14 (median) [91[7]
) Stage
Indonesia)
Early-stage
P. falciparum Gametocytes (I- - 134 [91[7]
)
Late-stage
P. falciparum Gametocytes (IV- - 66 [91[7]
V)
) Dual Gamete
P. falciparum ] DGFA ~80 [91[7]
Formation
. Transmission
P. falciparum SMFA 96 9]

Blocking
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] Liver Stage Prophylactic
P. berghei ) 0.92 [91[7]
Schizonts Assay
Liver Stage )
] ) Prophylactic
P. vivax Schizonts & <100 [91[7]
] Assay
Hypnozoites
Liver Stage .
) ) Prophylactic
P. cynomolgi Schizonts & <10 [91[7]
) Assay
Hypnozoites
P. vivax Pl4K o
Enzyme Activity - 23 [9]
(PvPI4K)

Table 2: In Vitro Cytotoxicity and Selectivity of UCT943

Selectivity
. Index (SI) vs.
Cell Line Assay Type CC50 (pM) . Reference
P. falciparum
(NF54)
L6 (Rat
- 12 >2222 [3]
myoblasts)
CHO (Chinese
- 17 >3148 [3]
hamster ovary)
Vero (Monkey
. o - 113 >20925 [3]
kidney epithelial)
HepG2 (Human
_ _ - 13 >2407 [3]
liver carcinoma)
Human PI4Kf3 o >234 (vs.
) Enzyme Activity 5.4 [319]
isozyme PVvPI4K)

Signaling Pathway

UCT943 targets PfPI4K, a lipid kinase that phosphorylates phosphatidylinositol to generate
phosphatidylinositol 4-phosphate (PI14P). P14P is a key signaling molecule involved in vesicular
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trafficking. Inhibition of PfPI4K by UCT943 disrupts this process, leading to downstream effects
on phospholipid biosynthesis and potentially impacting the localization and activity of other
kinases like PFCDPK7.[10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15619827?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

